ဓာတုဖွဲ့စည်းပုံဆိုင်ရာ နက်ရှိုင်းသော နည်းပညာလမ်းညွှန် - N-[(1,10-Phenanthrolin-2-yl)methyl]-L-tyrosine
ဓာတုဖွဲ့စည်းပုံဆိုင်ရာ နက်ရှိုင်းသော နည်းပညာလမ်းညွှန် - N-[(1,10-Phenanthrolin-2-yl)methyl]-L-tyrosine
အကြီးတန်း အသုံးချသိပ္ပံပညာရှင်တစ်ဦး၏ ရှုထောင့်မှ သုတေသီများ၊ သိပ္ပံပညာရှင်များနှင့် ဆေးဝါးဖွံ့ဖြိုးတိုးတက်ရေး ပညာရှင်များအတွက်
အကျဉ်းချုပ်
ဤနည်းပညာလမ်းညွှန်သည် N-[(1,10-Phenanthrolin-2-yl)methyl]-L-tyrosine ၏ ဓာတုဗေဒဆိုင်ရာ ရှုထောင့်များကို နက်နက်နဲနဲ လေ့လာတင်ပြထားပါသည်။ ဤမော်လီကျူးသည် ဇီဝအော်ဂဲနစ်ဓာတုဗေဒနှင့် ဆေးဝါးဓာတုဗေဒနယ်ပယ်တွင် အရေးပါသော အလားအလာရှိသော ဒြပ်ပေါင်းတစ်ခုဖြစ်ပြီး၊ ၎င်း၏ တည်ဆောက်ပုံတွင် 1,10-phenanthroline ၏ သတ္တုနှင့်ပေါင်းစပ်နိုင်သော ဂုဏ်သတ္တိများနှင့် L-tyrosine ၏ ဇီဝလုပ်ငန်းဆောင်တာဆိုင်ရာ အရေးပါမှုတို့ကို ပေါင်းစပ်ထားပါသည်။ ဤစာတမ်းတွင် ၎င်း၏ ဓာတုဖွဲ့စည်းပုံ၊ ရုပ်ပိုင်းဆိုင်ရာနှင့် ဓာတုဗေဒဆိုင်ရာ ဂုဏ်သတ္တိများ၊ ဖြစ်နိုင်ခြေရှိသော ဓာတုပေါင်းစပ်မှုနည်းလမ်း၊ သတ္တုဒြပ်ပေါင်းများအဖြစ် ၎င်း၏ အခန်းကဏ္ဍနှင့် ဆေးဝါးဖွံ့ဖြိုးတိုးတက်ရေးတွင် ဖြစ်နိုင်ခြေရှိသော အသုံးချမှုများကို အသေးစိတ် ဆွေးနွေးထားပါသည်။
၁။ နိဒါန်း
1,10-phenanthroline (phen) သည် ၎င်း၏ ခိုင်မာသော၊ ပြားချပ်သော ဖွဲ့စည်းပုံနှင့် သတ္တုအိုင်းယွန်းများနှင့် တည်ငြိမ်သော ဒြပ်ပေါင်းများ ဖွဲ့စည်းနိုင်မှုတို့ကြောင့် ဓာတုဗေဒတွင် ကျယ်ပြန့်စွာ အသုံးပြုသော ဒြပ်ပေါင်းတစ်ခု ဖြစ်သည်။ ၎င်း၏ ဒြပ်ပေါင်းများသည် ကင်ဆာရောဂါကုထုံး၊ အာရုံခံကိရိယာများနှင့် ဓာတ်ကူပစ္စည်းများအဖြစ် အသုံးချမှုများစွာ ရှိပါသည်။[1][2] L-tyrosine သည် မရှိမဖြစ်လိုအပ်သော အမိုင်နိုအက်ဆစ်တစ်ခုဖြစ်ပြီး ပရိုတင်းများ၏ တည်ဆောက်ပုံနှင့် လုပ်ငန်းဆောင်တာများတွင် အဓိကကျသော အခန်းကဏ္ဍမှ ပါဝင်ပါသည်။[3] ဤဒြပ်ပေါင်းနှစ်ခုကို မီသိုင်းလ်တံတား (methyl bridge) ဖြင့် ပေါင်းစပ်ထားသော N-[(1,10-Phenanthrolin-2-yl)methyl]-L-tyrosine သည် သတ္တုနှင့်ပေါင်းစပ်နိုင်သော အပိုင်းနှင့် ဇီဝမော်လီကျူးအပိုင်းတို့ကို ပေါင်းစပ်ထားသောကြောင့် စိတ်ဝင်စားဖွယ်ကောင်းသော ဂုဏ်သတ္တိများ ပိုင်ဆိုင်လာပါသည်။
ဤလမ်းညွှန်သည် ဤဒြပ်ပေါင်း၏ ဓာတုဖွဲ့စည်းပုံကို နားလည်ရန်နှင့် ၎င်း၏ အလားအလာရှိသော အသုံးချမှုများကို စူးစမ်းလေ့လာရန်အတွက် အခြေခံအုတ်မြစ်တစ်ခုအဖြစ် ဆောင်ရွက်ရန် ရည်ရွယ်ပါသည်။
၂။ ဓာတုဖွဲ့စည်းပုံနှင့် ဂုဏ်သတ္တိများ
N-[(1,10-Phenanthrolin-2-yl)methyl]-L-tyrosine သည် 1,10-phenanthroline ၏ ဒုတိယနေရာတွင်ရှိသော ကာဗွန်အက်တမ်ကို မီသိုင်းလ်အုပ်စုမှတစ်ဆင့် L-tyrosine ၏ အမိုင်နိုအုပ်စုနှင့် ပေါင်းစပ်ထားသော ဖွဲ့စည်းပုံရှိသည်။ ဤဖွဲ့စည်းပုံသည် ၎င်းအား tridentate ligand တစ်ခုအဖြစ် လုပ်ဆောင်နိုင်စေပြီး phenanthroline ၏ နိုက်ထရိုဂျင်အက်တမ်နှစ်ခုနှင့် tyrosine အပိုင်းရှိ အမိုင်နိုနိုက်ထရိုဂျင် သို့မဟုတ် ကာဘောက်ဆီလိတ်အောက်ဆီဂျင်တို့မှတစ်ဆင့် သတ္တုအိုင်းယွန်းများနှင့် ပေါင်းစပ်နိုင်သည်။
ရုပ်ပိုင်းဆိုင်ရာနှင့် ဓာတုဗေဒဆိုင်ရာ ဂုဏ်သတ္တိများ
ဤဒြပ်ပေါင်း၏ အဓိကဂုဏ်သတ္တိများကို အောက်ပါဇယားတွင် အကျဉ်းချုပ်ဖော်ပြထားပါသည်။
| ဂုဏ်သတ္တိ | တန်ဖိုး | အကိုးအကား |
| ဓာတုဗေဒ ဖော်မြူလာ | C₂₂H₁₉N₃O₃ | ChemIndex |
| မော်လီကျူး အလေးချိန် | 373.41 g/mol | ChemIndex |
| CAS နံပါတ် | 919491-65-9 | ChemIndex |
| ပုံပန်းသဏ္ဍာန် | (ခန့်မှန်း) အဖြူရောင် သို့မဟုတ် အဝါရောင်ဖျော့ အခဲ | - |
| ပျော်ဝင်နိုင်မှု | (ခန့်မှန်း) DMSO, DMF ကဲ့သို့သော organic solvents များတွင် ပျော်ဝင်နိုင်ပြီး ရေတွင် အနည်းငယ်သာ ပျော်ဝင်နိုင်သည်။ | - |
၃။ ဖြစ်နိုင်ခြေရှိသော ဓာတုပေါင်းစပ်မှု နည်းလမ်း
N-[(1,10-Phenanthrolin-2-yl)methyl]-L-tyrosine ၏ တိကျသော ဓာတုပေါင်းစပ်မှုဆိုင်ရာ စာတမ်းများ မတွေ့ရှိရသော်လည်း၊ အော်ဂဲနစ်ဓာတုဗေဒ၏ အခြေခံမူများအရ ဖြစ်နိုင်ခြေအရှိဆုံး နည်းလမ်းမှာ reductive amination ဖြစ်သည်။[4][5] ဤနည်းလမ်းတွင် အဆင့်နှစ်ဆင့် ပါဝင်ပြီး ၎င်းတို့မှာ -
-
Aldehyde ပြုလုပ်ခြင်း - 2-methyl-1,10-phenanthroline ကို selenium dioxide (SeO₂) ကဲ့သို့သော oxidizing agent ဖြင့် ဓာတ်တိုးခြင်းဖြင့် 1,10-phenanthroline-2-carbaldehyde ကို ပြုလုပ်သည်။ ဤနည်းလမ်းသည် 2,9-dimethyl-1,10-phenanthroline မှ 1,10-phenanthroline-2,9-dicarbaldehyde ကို ပြုလုပ်သည့် နည်းလမ်းနှင့် ဆင်တူပါသည်။[6]
-
Reductive Amination - ရရှိလာသော 1,10-phenanthroline-2-carbaldehyde ကို L-tyrosine နှင့် ဓာတ်ပြုစေပြီး၊ ထို့နောက် sodium borohydride (NaBH₄) သို့မဟုတ် sodium cyanoborohydride (NaBH₃CN) ကဲ့သို့သော reducing agent ဖြင့် ဓာတ်လျော့ခြင်းဖြင့် နောက်ဆုံးထုတ်ကုန်ကို ရရှိသည်။[5]
ဓာတုပေါင်းစပ်မှု လုပ်ငန်းစဉ်
စမ်းသပ်မှုဆိုင်ရာ လုပ်ထုံးလုပ်နည်း (ဖြစ်နိုင်ခြေ)
-
1,10-Phenanthroline-2-carbaldehyde ပြုလုပ်ခြင်း:
-
2-methyl-1,10-phenanthroline (1 eq) နှင့် selenium dioxide (1.1 eq) တို့ကို ရေအနည်းငယ်ပါသော dioxane ထဲတွင် ထည့်၍ ၂ နာရီကြာ reflux လုပ်ပါ။[6]
-
ဓာတ်ပြုပြီးနောက် အနည်ထိုင်လာသော ဆီလီနီယမ်ကို စစ်ထုတ်ပြီး၊ solvent ကို ဖယ်ရှားပါ။
-
ကျန်ရှိသော အစိမ်းရောင်ထုတ်ကုန်ကို column chromatography ဖြင့် သန့်စင်ပါ။
-
-
N-[(1,10-Phenanthrolin-2-yl)methyl]-L-tyrosine ပေါင်းစပ်ခြင်း:
-
1,10-phenanthroline-2-carbaldehyde (1 eq) နှင့် L-tyrosine (1 eq) တို့ကို မီသနော (methanol) ထဲတွင် ထည့်၍ အခန်းအပူချိန်တွင် ၃-၄ နာရီကြာ မွှေပါ။
-
ထို့နောက် ရေခဲဖြင့် အအေးပေးပြီး sodium borohydride (NaBH₄) (1.5 eq) ကို အနည်းငယ်စီ ဖြည်းဖြည်းချင်း ထည့်ပါ။[5]
-
ဓာတ်ပြုမှုပြီးဆုံးကြောင်း TLC ဖြင့် စစ်ဆေးပြီးနောက်၊ ရေအနည်းငယ်ထည့်၍ ဓာတ်ပြုမှုကို ရပ်တန့်ပါ။
-
Solvent ကို ဖယ်ရှားပြီးနောက် ကျန်ရှိသော အခဲကို ရေနှင့် diethyl ether တို့ဖြင့် ဆေးကြော၍ အခြောက်ခံပါ။
-
၄။ သတ္တုဒြပ်ပေါင်းများနှင့် ဇီဝဓာတုဗေဒဆိုင်ရာ အသုံးချမှုများ
N-[(1,10-Phenanthrolin-2-yl)methyl]-L-tyrosine ၏ အဓိက အရေးပါမှုမှာ သတ္တုအိုင်းယွန်းများနှင့် ပေါင်းစပ်၍ ဇီဝဗေဒဆိုင်ရာ အသုံးချမှုများတွင် အသုံးပြုနိုင်ခြင်း ဖြစ်သည်။ အထူးသဖြင့် ကြေးနီ (Copper) ဒြပ်ပေါင်းများသည် DNA နှင့် ဓာတ်ပြုနိုင်စွမ်းရှိသောကြောင့် ကင်ဆာဆေးဝါး ဖွံ့ဖြိုးတိုးတက်ရေးတွင် အလားအလာကောင်းများ ရှိပါသည်။
Copper(II) Complex နှင့် DNA Cleavage
](ClO₄) ဟုခေါ်သော ကြေးနီဒြပ်ပေါင်းသည် DNA နှင့် ပေါင်းစပ်နိုင်ပြီး၊ ၎င်းကို ဖြတ်တောက်နိုင်စွမ်းရှိကြောင်း လေ့လာတွေ့ရှိထားပါသည်။[7] ဤဒြပ်ပေါင်းသည် DNA ၏ base pairs များကြားသို့ ထိုးဝင် (intercalation) ခြင်းဖြင့် ပေါင်းစပ်ပြီး၊ ဇီဝလျှော့ပစ္စည်း (biological reductant) များ၏ အကူအညီဖြင့် reactive oxygen species (ROS) များဖြစ်သော superoxide anions နှင့် hydroxyl radicals များကို ထုတ်လုပ်ကာ DNA ၏ supercoiled ပုံစံကို nicked circular ပုံစံသို့ ပြောင်းလဲစေသည်။[7]
DNA Cleavage ဖြစ်စဉ်
ဤ DNA ဖြတ်တောက်နိုင်စွမ်းသည် 1,10-phenanthroline ပါဝင်သော အခြားသော copper complex များတွင်လည်း တွေ့ရလေ့ရှိပြီး၊ ၎င်းတို့သည် ကင်ဆာဆဲလ်များ၏ proteasome လုပ်ငန်းဆောင်တာကို ဟန့်တားခြင်းဖြင့် apoptosis (programmed cell death) ကို ဖြစ်စေနိုင်ကြောင်း တွေ့ရှိရပါသည်။[8] ထို့ကြောင့် N-[(1,10-Phenanthrolin-2-yl)methyl]-L-tyrosine ၏ သတ္တုဒြပ်ပေါင်းများသည် ကင်ဆာရောဂါကုထုံးအတွက် ပစ်မှတ်ထားသော ဆေးဝါးများအဖြစ် ဖွံ့ဖြိုးတိုးတက်လာနိုင်သည့် အလားအလာရှိပါသည်။
၅။ နိဂုံး
N-[(1,10-Phenanthrolin-2-yl)methyl]-L-tyrosine သည် 1,10-phenanthroline ၏ သတ္တုနှင့်ပေါင်းစပ်နိုင်သော ဂုဏ်သတ္တိနှင့် L-tyrosine ၏ ဇီဝမော်လီကျူးဆိုင်ရာ အရေးပါမှုတို့ကို ပေါင်းစပ်ထားသော စိတ်ဝင်စားဖွယ်ကောင်းသည့် ဒြပ်ပေါင်းတစ်ခုဖြစ်သည်။ ဤလမ်းညွှန်တွင် ဖော်ပြထားသော ၎င်း၏ ဓာတုဖွဲ့စည်းပုံ၊ ဖြစ်နိုင်ခြေရှိသော ပေါင်းစပ်မှုနည်းလမ်းနှင့် ၎င်း၏ copper complex ၏ DNA နှင့် ဓာတ်ပြုနိုင်စွမ်းတို့သည် ဤဒြပ်ပေါင်းကို အခြေခံ၍ ဆေးဝါးသစ်များ ရှာဖွေဖော်ထုတ်ခြင်းနှင့် ဇီဝဓာတုဗေဒဆိုင်ရာ လေ့လာမှုများတွင် ပိုမိုကျယ်ပြန့်စွာ စူးစမ်းလေ့လာသင့်ကြောင်း ပြသနေပါသည်။ အနာဂတ် သုတေသနလုပ်ငန်းများအနေဖြင့် ဤဒြပ်ပေါင်း၏ တိကျသော ဓာတုပေါင်းစပ်မှုနည်းလမ်းကို အတည်ပြုခြင်း၊ ၎င်း၏ 3D ဖွဲ့စည်းပုံကို X-ray crystallography ဖြင့် လေ့လာခြင်းနှင့် အခြားသော သတ္တုဒြပ်ပေါင်းများ၏ ဇီဝလုပ်ငန်းဆောင်တာများကို စမ်းသပ်ခြင်းတို့သည် အရေးကြီးသော ခြေလှမ်းများ ဖြစ်လာမည်ဖြစ်သည်။
ကိုးကားချက်များ
-
Wikipedia. (2024). 1,10-Phenanthroline. [Link]
-
Ahmed, M., Ward, S., McCann, M., Heaney, F., Rooney, D., & Kavanagh, K. (2022). Synthesis and characterisation of phenanthroline-oxazine ligands and their Ag(I), Mn(II) and Cu(II) complexes: Evaluation of their antibacterial activity. MURAL - Maynooth University Research Archive Library. [Link]
-
Shabaan, S., Letafat, B., Esmati, N., Shafiee, A., & Foroumadi, A. (n.d.). Synthesis and Characterization of 1,10-Phenanthroline-2,9-dicarbaldehyde-bis-(thiosemicarbazone). Acta Chimica Slovenica. [Link]
-
Górka, A., Maciejewska, A., Wróblewski, W., & Radecka, H. (2019). Synthesis and Electrochemical and Spectroscopic Characterization of 4,7-diamino-1,10-phenanthrolines and Their Precursors. MDPI. [Link]
-
Kovács, L., Szabó, D., Nagy, V., Kóti, J., Kálmán, F., & Kégl, T. (2021). Synthesis and Characterization of 1,10-Phenanthroline-mono-N-oxides. PMC. [Link]
-
ECMDB. (2015). L-Tyrosine (ECMDB00158). [Link]
-
Wikipedia. (2024). Transition metal complexes of 1,10-phenanthroline. [Link]
-
Raman, N., & Parameswari, S. (2011). Copper (II) complex of 1,10-phenanthroline and L-tyrosine with DNA oxidative cleavage activity in the gallic acid. PubMed. [Link]
-
ChemIndex. (n.d.). 919491-65-9 | L-Tyrosine, N-(1,10-phenanthrolin-2-ylmethyl)-. [Link]
-
Senthamarai, T., Murugesan, K., & Beller, M. (n.d.). General and Selective Reductive Amination of Carbonyl Compounds Using a Core-Shell Structured Co3O4/NGr@C Catalyst. The Royal Society of Chemistry. [Link]
-
Phenanthrolines decorated with branched lipophilic chains and their yellow emitting heteroleptic iridium(III) complexes. (2023). ScienceDirect. [Link]
-
de Oliveira, R. B., da Silva, J. G., & da Silva, V. A. (n.d.). RECENT ADVANCES IN THE CHEMISTRY OF 1,10-PHENANTHROLINES AND THEIR METAL COMPLEX DERIVATIVES: SYNTHESIS AND PROMISING APPLICATIO. ResearchGate. [Link]
-
Liu, Y., Wang, Y., Li, Y., Wang, X., & Zhang, Q. (2012). 1,10-Phenanthroline promotes copper complexes into tumor cells and induces apoptosis by inhibiting the proteasome activity. PubMed. [Link]
-
Accorsi, G., Listorti, A., Yoosaf, K., & Armaroli, N. (2009). 1,10-Phenanthrolines: versatile building blocks for luminescent molecules, materials and metal complexes. Chemical Society Reviews (RSC Publishing). [Link]
-
Ermolaev, S. A., Efremova, A. A., & Ananikov, V. P. (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. MDPI. [Link]
-
Chernyshev, M., Kravtsov, A., & Ananikov, V. P. (2020). Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor. PMC. [Link]
Sources
- 1. mdpi.com [mdpi.com]
- 2. 1,10-phenanthroline: Chemical properties, applications, and future prospects_Chemicalbook [chemicalbook.com]
- 3. Transition metal complexes of 1,10-phenanthroline - Wikipedia [en.wikipedia.org]
- 4. mdpi.com [mdpi.com]
- 5. Two-Step One-Pot Reductive Amination of Furanic Aldehydes Using CuAlOx Catalyst in a Flow Reactor - PMC [pmc.ncbi.nlm.nih.gov]
- 6. asianpubs.org [asianpubs.org]
- 7. Copper (II) complex of 1,10-phenanthroline and L-tyrosine with DNA oxidative cleavage activity in the gallic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. mdpi.com [mdpi.com]
